Cas no 1049606-62-3 (3-(2-chlorophenoxy)-7-hydroxy-2,8-dimethyl-4H-chromen-4-one)

3-(2-chlorophenoxy)-7-hydroxy-2,8-dimethyl-4H-chromen-4-one structure
1049606-62-3 structure
Product Name:3-(2-chlorophenoxy)-7-hydroxy-2,8-dimethyl-4H-chromen-4-one
CAS No:1049606-62-3
MF:C17H13ClO4
MW:316.735724210739
CID:5069401
PubChem ID:28819482
Update Time:2024-11-04

3-(2-chlorophenoxy)-7-hydroxy-2,8-dimethyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chlorophenoxy)-7-hydroxy-2,8-dimethyl-4H-chromen-4-one
    • 3-(2-chlorophenoxy)-7-hydroxy-2,8-dimethylchromen-4-one
    • Z367451186
    • G24516
    • C17H13ClO4
    • Z362637266
    • 1049606-62-3
    • AKOS034243525
    • CS-0247231
    • EN300-36085
    • Inchi: 1S/C17H13ClO4/c1-9-13(19)8-7-11-15(20)17(10(2)21-16(9)11)22-14-6-4-3-5-12(14)18/h3-8,19H,1-2H3
    • InChI Key: CKXCEVDUXAGLNL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OC1=C(C)OC2C(C)=C(C=CC=2C1=O)O

Computed Properties

  • Exact Mass: 316.05
  • Monoisotopic Mass: 316.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 55.8

3-(2-chlorophenoxy)-7-hydroxy-2,8-dimethyl-4H-chromen-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM475257-250mg
3-(2-chlorophenoxy)-7-hydroxy-2,8-dimethyl-4H-chromen-4-one
1049606-62-3 95%+
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$*** 2023-04-03
Chemenu
CM475257-500mg
3-(2-chlorophenoxy)-7-hydroxy-2,8-dimethyl-4H-chromen-4-one
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3-(2-chlorophenoxy)-7-hydroxy-2,8-dimethyl-4H-chromen-4-one
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TRC
C376043-25mg
3-(2-Chlorophenoxy)-7-hydroxy-2,8-dimethyl-4H-chromen-4-one
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TRC
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Enamine
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1049606-62-3 95.0%
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Enamine
EN300-36085-0.1g
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Enamine
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